Cas no 927887-18-1 (Ro 4 hydrochloride)

• Product Name: Ro 4 hydrochloride
• CAS No: 927887-18-1
• MF: C₁₄H₁₈ClIN₄O₂
• MW: 436.675794124603
• CID: 3032137
• Update Time: 2025-07-13

Ro 4 hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ro 4 hydrochloride
• 5-[5-iodo-4-methoxy-2-(1-methylethyl)phenoxy]-2,4-pyrimidinediamine hydrochloride
• AF-353 hydrochloride

• Inchi： 1S/C14H17IN4O2.ClH/c1-7(2)8-4-11(20-3)9(15)5-10(8)21-12-6-18-14(17)19-13(12)16;/h4-7H,1-3H3,(H4,16,17,18,19);1H
• InChI Key： QRBBKDZPXABQPE-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(OC2=CC(I)=C(OC)C=C2C(C)C)C(N)=N1.[H]Cl

Computed Properties

• Exact Mass: 436.016
• Monoisotopic Mass: 436.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3A^2

Experimental Properties

• Solubility: DMSO: >10mg/mL

Ro 4 hydrochloride Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C